3-But-2-ynyl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one

• IUPAC Name: 3-but-2-ynyl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one
• InChI: InChI=1S/C10H8N2O2S/c1-2-3-6-12-10(13)14-9(11-12)8-5-4-7-15-8/h4-5,7H,6H2,1H3
• InChI Key: GSGBSRYUQULHOZ-UHFFFAOYSA-N
• Canonical SMILES: CC#CCN1C(=O)OC(=N1)C2=CC=CS2
• Molecular Formula: C10H8N2O2S
• Molecular Weight: 220.25 g/mol

Description

3-But-2-ynyl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one is a heterocyclic compound that has been widely studied due to its potential applications in medicinal chemistry. The compound is known for its unique chemical structure, which consists of a thiophene ring and an oxadiazole ring connected by a butynyl linker.

Mechanism of Action

The exact mechanism of action of 3-But-2-ynyl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one is not fully understood. However, studies have suggested that the compound may act by inhibiting specific enzymes or proteins involved in disease processes. For example, the compound has been shown to inhibit the activity of bacterial and fungal enzymes, leading to their death.
Biochemical and Physiological Effects:
Studies have demonstrated that 3-But-2-ynyl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one exhibits a range of biochemical and physiological effects. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models. These effects are thought to be mediated by the compound's interactions with specific enzymes or proteins in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-But-2-ynyl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one is its versatility as a scaffold for drug development. The compound's unique chemical structure allows for the development of compounds with a range of biological activities. However, one limitation of the compound is its potential toxicity, which must be carefully evaluated in preclinical studies.

Future Directions

There are several future directions for research on 3-But-2-ynyl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one. One area of interest is the development of new drugs targeting specific diseases using the compound as a scaffold. Researchers are also investigating the compound's potential as a diagnostic tool for certain diseases. Additionally, further studies are needed to evaluate the compound's safety and toxicity in humans.

Synthesis Methods

The synthesis of 3-But-2-ynyl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one involves the reaction of 3-but-2-yn-1-ol with thiophene-2-carboxylic acid hydrazide in the presence of a dehydrating agent such as phosphorus oxychloride. The resulting product is then treated with sodium hydroxide to form the final compound. The synthesis method has been optimized to produce high yields of pure product, making it suitable for large-scale production.

Scientific Research Applications

3-But-2-ynyl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one has been extensively studied for its potential applications in medicinal chemistry. The compound has been shown to exhibit a range of biological activities, including antibacterial, antifungal, antitumor, and anti-inflammatory properties. Researchers have also investigated the compound's potential as a scaffold for the development of new drugs targeting various diseases.